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Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

ARP-100 is designed to selectively target the S1' pocket of MMP-2. Its effectiveness is defined by its high
potency against MMP-2 and its significant selectivity over other related MMPs, which helps minimize off-

target effects in experimental settings [1] [2].

The following table details its inhibitory activity (ICso values) against a panel of MMPs, clearly illustrating

its selectivity profile.

Enzyme Target ICs0 Value

MMP-2 12 nM [1] [2]

MMP-9 200 nM [1] [2]

MMP-3 4,500 nM (4.5 pM) [1] [2]
MMP-1 >50,000 nM (>50 uM) [1] [2]
MMP-7 >50,000 nM (>50 uM) [1] [2]

Experimental Application Protocol

The anti-invasive property of ARP-100 is a key effect studied in cancer research. Below is a summarized

protocol from a cited cell-based study.
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Aspect Details

Validated Cell Line HT1080 sarcoma cells [1]

Assay Type In vitro invasion assay on Matrigel [1]

Working Concentration 50 nM [1]

Incubation Time 1 hour [1]

Key Experimental Readout Significant reduction in the total number of invasive elongations [1]

Practical Reagent Information

For laboratory use, the storage and preparation details of ARP-100 are as follows:

e Storage: The compound is stable for up to 3 years when stored as a powder at -20°C [1].
¢ In Vitro Stock Solution: ARP-100 can be dissolved in DMSO at a concentration of 73 mg/mL
(200.31 mM). It is also soluble in ethanol at the same concentration, but is insoluble in water [1].

Mechanism of Action Visualization

The following diagram illustrates the mechanism by which ARP-100 exerts its anti-invasive effects by

selectively inhibiting MMP-2.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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